Cas no 887884-68-6 (2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole)

• Product Name: 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole
• CAS No: 887884-68-6
• MF: C₂₀H₁₈F₃N₃O
• MW: 373.371634960175
• CID: 5479205
• Update Time: 2025-06-08

2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(1H-benzimidazol-2-yl)-1-piperidinyl][3-(trifluoromethyl)phenyl]-
• 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole

• Inchi： 1S/C20H18F3N3O/c21-20(22,23)15-5-3-4-14(12-15)19(27)26-10-8-13(9-11-26)18-24-16-6-1-2-7-17(16)25-18/h1-7,12-13H,8-11H2,(H,24,25)
• InChI Key： QOYZGKAMPURBIR-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2NC3=CC=CC=C3N=2)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole

Comprehensive Overview of 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887884-68-6)

The compound 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887884-68-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a piperidine core and a benzodiazole moiety, make it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions for therapeutic development.

In recent years, the demand for trifluoromethyl-containing compounds like 887884-68-6 has surged due to their enhanced metabolic stability and bioavailability. This trend is reflected in the growing number of scientific publications and patent filings related to fluorinated heterocycles. The compound's benzodiazole component is also noteworthy, as this heterocycle is frequently employed in the design of anticancer agents and CNS-targeting drugs, addressing two of the most pressing healthcare challenges today.

From a synthetic chemistry perspective, 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole presents interesting challenges and opportunities. The presence of both amidine and amide functionalities in its structure requires careful consideration of protecting group strategies and reaction conditions. These synthetic aspects are frequently searched topics in chemical databases, with many researchers seeking information about piperidine derivatives synthesis and benzodiazole ring formation.

The physicochemical properties of CAS No. 887884-68-6 make it particularly relevant for modern drug discovery paradigms. Its calculated logP and polar surface area suggest favorable drug-like characteristics, meeting the criteria of Lipinski's Rule of Five - a topic that consistently ranks high in search queries related to medicinal chemistry. Furthermore, the trifluoromethyl group contributes to the molecule's overall metabolic stability, addressing a key concern in the development of orally bioavailable therapeutics.

In the context of current research trends, this compound intersects with several hot topics in pharmaceutical science. The growing interest in targeted protein degradation (PROTACs) and covalent inhibitors has led researchers to examine scaffolds like 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole for their potential as E3 ligase binders or reactive warhead carriers. These applications are particularly relevant in oncology research, where the search for next-generation kinase inhibitors remains a priority.

Analytical characterization of 887884-68-6 presents its own set of interesting challenges and opportunities. The compound's UV chromophore properties make it amenable to standard HPLC analysis, while its mass spectral fragmentation pattern provides distinctive signatures for identification purposes. These analytical aspects are crucial for quality control in pharmaceutical development and are frequently searched topics in analytical chemistry forums.

The commercial availability of 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole has increased in recent years, reflecting growing research interest. Suppliers often highlight its potential as a pharmaceutical intermediate or chemical probe, addressing the needs of both medicinal chemistry programs and basic research. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for fragment-based drug discovery approaches, another area of intense scientific interest.

From a safety perspective, proper handling of CAS No. 887884-68-6 requires standard laboratory precautions. While not classified as hazardous under current regulations, its heterocyclic structure warrants careful consideration of potential reactivity. This aligns with broader industry trends toward green chemistry and sustainable synthesis, topics that dominate contemporary discussions in chemical research and development.

The intellectual property landscape surrounding 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole is evolving rapidly. Patent analysis reveals growing interest in its derivatives as potential therapeutic agents, particularly in areas addressing neurodegenerative disorders and inflammatory conditions. These applications correspond with current healthcare priorities and the increasing prevalence of age-related diseases in global populations.

In conclusion, 2-{1-3-(trifluoromethyl)benzoylpiperidin-4-yl}-1H-1,3-benzodiazole (CAS No. 887884-68-6) represents a fascinating case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential biological applications position it as a valuable tool for pharmaceutical research. As the field continues to evolve toward more sophisticated targeted therapies and precision medicine approaches, compounds like this will likely play increasingly important roles in drug discovery pipelines worldwide.